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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

with Ultraviolet (HPLC-UV) detection method for the simultaneous quantification of

acetaminophen (paracetamol) and codeine phosphate in pharmaceutical formulations. The

described method is simple, accurate, and precise, making it suitable for routine quality control

analysis and stability studies.

Introduction
Acetaminophen is a widely used analgesic and antipyretic, while codeine is an opioid analgesic

often combined with acetaminophen to provide enhanced pain relief. The simultaneous

determination of these two active pharmaceutical ingredients (APIs) is crucial for ensuring the

quality, safety, and efficacy of combination drug products. This document provides a detailed

protocol for the separation and quantification of acetaminophen and codeine using a reversed-

phase HPLC-UV system.

Experimental Workflow
The overall experimental process from sample preparation to data analysis is illustrated below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1211854?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Analysis Data Processing

Standard Preparation

HPLC-UV Analysis

Sample Preparation

Chromatographic Separation UV Detection Peak Integration Quantification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standards of Known Concentration

Measure Peak Areas of Standards

Generate Calibration Curve
(Peak Area vs. Concentration)

Interpolate Concentration from Calibration Curve

Sample of Unknown Concentration

Measure Peak Area of Sample

Determine Final Concentration

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1211854?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Simultaneous Quantification of
Acetaminophen and Codeine by HPLC-UV]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211854#hplc-uv-method-for-simultaneous-
quantification-of-acetaminophen-and-codeine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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